Cas no 7780-16-7 (Hexanoic acid, phenyl ester)

Hexanoic acid, phenyl ester structure
Hexanoic acid, phenyl ester structure
Product Name:Hexanoic acid, phenyl ester
CAS No:7780-16-7
MF:C12H16O2
MW:192.254243850708
CID:535514
PubChem ID:522678
Update Time:2025-04-19

Hexanoic acid, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, phenyl ester
    • Caproic acid phenyl ester
    • phenyl hexanoate
    • Phenyl caproate
    • DTXSID90335035
    • SCHEMBL538653
    • AKOS024335727
    • phenylhexanoate
    • 7780-16-7
    • Inchi: 1S/C12H16O2/c1-2-3-5-10-12(13)14-11-8-6-4-7-9-11/h4,6-9H,2-3,5,10H2,1H3
    • InChI Key: SOOXQKVMQBCEGW-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(CCCCC)=O

Computed Properties

  • Exact Mass: 192.11508
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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